Cas no 944886-90-2 (3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid)

• Product Name: 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid
• CAS No: 944886-90-2
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD09755076
• CID: 3047070
• Update Time: 2025-06-15

3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Fluoro-phenyl)-methyl-amino]-propionic acid
• 3-(4-fluoro-N-methylanilino)propanoic acid
• 3-[(4-fluorophenyl)(methyl)amino]propanoic acid
• 3-[4-Fluoro(methyl)anilino]propanoic acid
• 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid

• MDL： MFCD09755076
• Inchi： 1S/C10H12FNO2/c1-12(7-6-10(13)14)9-4-2-8(11)3-5-9/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： BRFMUNVVGCCVJG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(C1=CC=C(F)C=C1)C

Additional information on 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid

Introduction to 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid (CAS No. 944886-90-2)

3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid, identified by its Chemical Abstracts Service (CAS) number 944886-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a fluoro-substituted phenyl ring and an amino-propionic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the fluorine atom at the para position of the phenyl ring enhances its metabolic stability and binding affinity, which are critical factors in drug design.

The structure of 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid consists of a propionic acid moiety linked to an amine group, with the amine further substituted with a 4-fluoro-phenyl group. This arrangement imparts both hydrophilic and hydrophobic characteristics to the molecule, making it soluble in both polar and non-polar solvents. Such solubility properties are advantageous in pharmaceutical formulations, where compatibility with various solvent systems is often required.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacological properties. The fluoro-substituent in 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid plays a crucial role in modulating the compound's biological activity. Fluorine atoms are known to influence molecular interactions by increasing lipophilicity, reducing metabolic degradation, and improving binding affinity to biological targets. These attributes have made fluorinated compounds indispensable in the development of modern therapeutics.

One of the most compelling applications of 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid is in the field of drug discovery and development. Researchers have leveraged its structural framework to design novel molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The fluoro-phenyl group serves as a key pharmacophore, contributing to the compound's ability to interact with specific biological receptors or enzymes.

Recent studies have highlighted the role of 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid in the synthesis of protease inhibitors, which are critical for treating various diseases, including HIV and cancer. The compound's ability to mimic natural amino acids while incorporating a fluorine atom allows it to disrupt enzyme activity effectively. This has led to the development of potent inhibitors that exhibit high selectivity and low toxicity.

The pharmaceutical industry has also explored the use of 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid as a building block for more complex drug molecules. Its versatility in chemical modifications allows for the creation of diverse derivatives with tailored properties. For example, researchers have introduced additional functional groups or altered the substitution pattern on the phenyl ring to enhance pharmacokinetic profiles or target specific disease pathways.

Another area where 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid has shown promise is in neuropharmacology. Fluorinated compounds are particularly useful in developing central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The structural features of this compound make it an attractive candidate for designing novel neuroactive agents that could treat conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate large-scale production but also enable researchers to explore new chemical space for drug discovery.

In conclusion, 3-(4-Fluoro-phenyl)-methyl-amino-propionic Acid (CAS No. 944886-90-2) is a versatile and highly functional compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of a fluoro-substituted phenyl ring, contribute to its broad applicability in drug design. As scientific understanding advances, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in medicinal chemistry.